Cas no 934-50-9 (3H-1,2,4-Triazol-3-one, 5-(1,1-dimethylethyl)-1,2-dihydro-)

• Product Name: 3H-1,2,4-Triazol-3-one, 5-(1,1-dimethylethyl)-1,2-dihydro-
• CAS No: 934-50-9
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 752700
• PubChem ID: 135736966
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 5-(1,1-dimethylethyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 5-(1,1-dimethylethyl)-1,2-dihydro-
• 5-tert-butyl-1,2-dihydro-1,2,4-triazol-3-one
• 3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one
• 5-(tert-Butyl)-1H-1,2,4-triazol-3(2H)-one
• 934-50-9
• AKOS013588034
• SCHEMBL18922258
• 3-tert-butyl-1H-1,2,4-triazole-5-one
• 3-tert-butyl-1,4-dihydro-1,2,4-triazol-5-one
• SCHEMBL9207641
• OKQNZAYRTHMWOM-UHFFFAOYSA-N
• DTXSID80481696

• Inchi： 1S/C6H11N3O/c1-6(2,3)4-7-5(10)9-8-4/h1-3H3,(H2,7,8,9,10)
• InChI Key： OKQNZAYRTHMWOM-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C(C)(C)C)N1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.5Ų